Cas no 893982-89-3 (2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide)

• Product Name: 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• CAS No: 893982-89-3
• MF: C₁₈H₁₈N₄OS₂
• MW: 370.491720676422
• CID: 6532498
• Update Time: 2025-07-23

2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• 2-[6-(4-ethylphenyl)pyridazin-3-yl]sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide
• Acetamide, 2-[[6-(4-ethylphenyl)-3-pyridazinyl]thio]-N-(4-methyl-2-thiazolyl)-

• Inchi： 1S/C18H18N4OS2/c1-3-13-4-6-14(7-5-13)15-8-9-17(22-21-15)24-11-16(23)20-18-19-12(2)10-25-18/h4-10H,3,11H2,1-2H3,(H,19,20,23)
• InChI Key： LPUCEWYXYLROJQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CS1)(=O)CSC1=NN=C(C2=CC=C(CC)C=C2)C=C1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 7.58±0.50(Predicted)

Additional information on 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 893982-89-3 and Product Name: 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide

The compound with the CAS number 893982-89-3 and the product name 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural diversity. The molecular framework of this compound incorporates several key functional groups, including a pyridazine ring, a thiazole moiety, and an amide group, which collectively contribute to its unique chemical properties and biological relevance.

Recent research in medicinal chemistry has highlighted the importance of pyridazine derivatives in the development of novel therapeutic agents. Pyridazine scaffolds are known for their ability to interact with various biological targets, making them valuable in the design of drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The presence of a sulfanyl group at the 3-position of the pyridazine ring in this compound enhances its reactivity and potential for further derivatization, enabling the creation of more complex and biologically active molecules.

The thiazole ring is another critical component of this compound, contributing to its pharmacological profile. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a 4-methyl-1,3-thiazol-2-yl group in the amide moiety of this compound not only adds to its structural complexity but also enhances its potential for binding to specific biological targets. This structural feature is particularly relevant in the context of drug discovery, where precise molecular interactions are often key to achieving therapeutic efficacy.

The acetamide group in the molecular structure plays a crucial role in modulating the pharmacokinetic properties of the compound. Acetamide derivatives are known for their ability to enhance solubility and bioavailability, which are critical factors in drug development. By integrating an acetamide moiety into the molecular framework, this compound may exhibit improved pharmacokinetic profiles, potentially leading to better therapeutic outcomes.

Current research trends in pharmaceutical chemistry emphasize the development of multifunctional compounds that can target multiple pathways or receptors simultaneously. The unique combination of functional groups in 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide positions it as a promising candidate for such multifunctional drug design. Studies have shown that compounds with similar structural motifs can exhibit synergistic effects when used in combination therapies, potentially leading to more effective treatment strategies for complex diseases.

In addition to its structural complexity, this compound also exhibits interesting chemical properties that make it attractive for further investigation. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to explore various structural analogs with tailored biological activities. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential for identifying lead compounds with high therapeutic potential.

The synthesis of 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide involves a multi-step process that requires careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These techniques not only improve synthetic efficiency but also enhance the overall quality of the final product.

Evaluation of the biological activity of this compound has been conducted using various in vitro and in vivo models. Preliminary results suggest that it possesses significant potential as an antimicrobial agent, demonstrating activity against a range of bacterial and fungal strains. Furthermore, its interaction with cellular receptors has been explored, revealing promising effects on pathways relevant to inflammation and neuroprotection. These findings underscore the compound's potential as a lead candidate for further development into novel therapeutic agents.

The impact of this compound on drug discovery is further highlighted by its alignment with current trends toward targeted therapy and personalized medicine. By leveraging its unique structural features and biological activities, it may contribute to the development of treatments tailored to individual patient needs. This approach is particularly relevant in addressing complex diseases where traditional one-size-fits-all treatments may be insufficient.

Future directions for research on 2-{6-(4-ethylphenyl)pyridazin-3-ylsulfanyl}-N-(4-methyl-1,3-thiazol-2-yl)acetamide include exploring its mechanism of action in greater detail and evaluating its efficacy in preclinical models. Additionally, computational studies using molecular modeling techniques can provide insights into its binding interactions with biological targets, aiding in the design of more refined derivatives with enhanced potency and selectivity.

In conclusion,893982-89-3 represents a significant contribution to the field of pharmaceutical chemistry due to its innovative structure and promising biological activities. The combination of functional groups such as pyridazine、thiazole、and acetamide makes it a versatile scaffold for drug development，with potential applications across multiple therapeutic areas。Ongoing research efforts aim to fully harness its therapeutic potential，leading to novel treatments that address unmet medical needs。